![molecular formula C20H23F3N2O B6104873 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol](/img/structure/B6104873.png)
2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has recently gained attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the piperazine family and is known for its unique chemical structure and properties that make it a promising candidate for various research purposes.
Mechanism of Action
The mechanism of action of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves the inhibition of various enzymes and receptors that are involved in the development and progression of various diseases. It has been found to inhibit the activity of various kinases, such as PI3K, AKT, and mTOR, which are implicated in cancer cell proliferation and survival. It also inhibits the activity of acetylcholinesterase, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to exhibit potent inhibitory activity against various enzymes and receptors that are implicated in various diseases. It has also been found to exhibit good pharmacokinetic properties, such as good oral bioavailability and low toxicity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol in lab experiments is its unique chemical structure and properties, which make it a promising candidate for various research applications. However, one of the limitations of using this compound is its high cost and limited availability.
Future Directions
There are many future directions for the research and development of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol. One of the most promising directions is the development of new drugs based on this compound for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the study of the biochemical and physiological effects of this compound to better understand its potential applications in various fields. Finally, the synthesis of new derivatives of this compound with improved properties and activity is also an area of future research.
Synthesis Methods
The synthesis of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol involves the reaction of 3,4-difluorobenzyl chloride with 2-fluorobenzylpiperazine in the presence of a base such as potassium carbonate. The resulting product is then subjected to a reduction reaction using sodium borohydride to obtain the final compound.
Scientific Research Applications
The unique chemical structure of 2-[4-(3,4-difluorobenzyl)-1-(2-fluorobenzyl)-2-piperazinyl]ethanol makes it a promising candidate for various research applications. One of the most promising applications of this compound is in the field of drug discovery and development. It has been found to exhibit potent inhibitory activity against various enzymes and receptors that are implicated in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2-[4-[(3,4-difluorophenyl)methyl]-1-[(2-fluorophenyl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23F3N2O/c21-18-4-2-1-3-16(18)13-25-9-8-24(14-17(25)7-10-26)12-15-5-6-19(22)20(23)11-15/h1-6,11,17,26H,7-10,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USDAEZUHFRFHPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1CC2=CC(=C(C=C2)F)F)CCO)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.